Cas no 1806764-34-0 (3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806764-34-0
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4812753
• Update Time: 2025-05-20

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C9H7BrF5NO2/c10-2-6-5(7(11)12)1-4(3-17)16-8(6)18-9(13,14)15/h1,7,17H,2-3H2
• InChI Key： AIRQVBIKYZVOSI-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(CO)=CC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol: A Comprehensive Overview

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol is a highly specialized organic compound with the CAS number 1806764-34-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by the presence of a pyridine ring with multiple substituents, including a bromomethyl group, a difluoromethyl group, a trifluoromethoxy group, and a hydroxymethyl group. These substituents contribute to its distinctive reactivity and functionality.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of various functional groups. The bromomethyl group (-CH2Br) introduces electrophilic bromine atoms, which can participate in substitution reactions under appropriate conditions. The difluoromethyl group (-CHF2) adds electron-withdrawing effects due to the presence of fluorine atoms, enhancing the compound's stability and reactivity. The trifluoromethoxy group (-OCF3) is another electron-withdrawing substituent that significantly influences the electronic properties of the molecule. Finally, the hydroxymethyl group (-CH2OH) introduces hydrophilic characteristics, making the compound potentially more soluble in polar solvents.

Recent studies have highlighted the potential of 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in developing novel insecticides and herbicides due to its ability to target specific enzymes in pests and weeds. The presence of multiple halogenated groups makes this compound highly reactive in Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with precision.

In addition to its agricultural applications, this compound has shown promise in medicinal chemistry. The trifluoromethoxy group is known to enhance drug-like properties such as bioavailability and metabolic stability. By incorporating this substituent into drug candidates, chemists can potentially develop more effective therapeutic agents with reduced side effects. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, ensuring its scalability for industrial applications.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol typically involves multi-step reactions starting from pyridine derivatives. Key steps include nucleophilic substitution, electrophilic substitution, and oxidation reactions. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process and minimize environmental impact.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that halogenated pyridines can undergo biodegradation under certain conditions; however, their persistence in soil and water systems requires further investigation. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with such compounds to ensure their safe use in agrochemicals and other products.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-methanol represents a versatile building block for modern chemical synthesis. Its unique combination of functional groups makes it an attractive candidate for developing innovative solutions across various industries. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.